Cas no 2229392-15-6 (2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine
• CAS No: 2229392-15-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6032380
• PubChem ID: 165853016
• Update Time: 2025-05-19

2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine
• EN300-1793411
• 2229392-15-6

• Inchi： 1S/C8H8F2N2O2/c9-5-1-2-8(12(13)14)6(3-5)7(10)4-11/h1-3,7H,4,11H2
• InChI Key： QLCQOQRVNLIKOS-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine

Chemical Compound: 2-Fluoro-2-(5-Fluoro-2-Nitrophenyl)Ethan-1-Amine (CAS No: 2229392-15-6)

The compound 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine, identified by the CAS registry number 2229392-15-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a substituted ethanamine backbone with fluorine and nitro groups attached to the aromatic ring. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The nitro group present in this molecule is known for its electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various reactions. Additionally, the amine group plays a crucial role in hydrogen bonding, making it a potential candidate for bioisosteric replacements in medicinal chemistry.

The synthesis of 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine involves a multi-step process that typically includes nucleophilic substitution, aromatic substitution, and amine formation reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, recent advancements in catalytic systems and solvent-free reaction conditions have been reported to enhance the efficiency of its synthesis.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, where it serves as a building block for constructing bioactive molecules. Its structure is particularly appealing for designing inhibitors targeting enzymes involved in diseases such as cancer and neurodegenerative disorders. Furthermore, the compound's ability to act as a versatile intermediate has made it valuable in the construction of heterocyclic frameworks, which are integral to many pharmaceutical agents.

The nitro group in this molecule also contributes to its potential use in explosives research, although this application remains speculative due to regulatory constraints and safety considerations. Nonetheless, its structural versatility continues to attract attention from chemists seeking novel materials with tailored properties.

In conclusion, CAS No: 2229392-15-6, or 2-fluoro-2-(5-fluoro-2-nitrophenyl)ethan-1-amine, represents a significant advancement in organic synthesis and materials science. Its unique combination of functional groups positions it as a valuable tool for researchers across multiple disciplines, driving innovation in drug discovery and advanced material development.